Strong adsorption of aminotriazines on graphene
Chemical Communications Pub Date: 2010-03-29 DOI: 10.1039/B926286E
Abstract
DFT calculations reveal that aminotriazines have a strong affinity for
Recommended Literature
- [1] An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†
- [2] An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†
- [3] An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†
- [4] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [5] An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†
- [6] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [7] An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†
- [8] An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†
- [9] An integrated microfluidic platform for sensitive and rapid detection of biological toxins†
- [10] An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems
Journal Name:Chemical Communications
research_products
-
CAS no.: 89640-58-4